Cas no 524957-26-4 (Benzenamine, 4-(1,1-dioxido-2-isothiazolidinyl)-3-methyl-)

• Product Name: Benzenamine, 4-(1,1-dioxido-2-isothiazolidinyl)-3-methyl-
• CAS No: 524957-26-4
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 1578014
• PubChem ID: 16642516
• Update Time: 2025-04-21

Benzenamine, 4-(1,1-dioxido-2-isothiazolidinyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1,1-dioxido-2-isothiazolidinyl)-3-methyl-
• 2-(2-methyl-4-aminophenyl)isothiazolidine 1,1-dioxide
• SCHEMBL5352352
• 2-(4-amino-2-methylphenyl)-1lambda6,2-thiazolidine-1,1-dione
• TYIQKZTZDRTVKZ-UHFFFAOYSA-N
• EN300-7494072
• 4-(1,1-dioxo-1,2-thiazolidin-2-yl)-3-methylaniline
• AKOS000169655
• MFCD09261790
• 2-(4-Amino-2-methylphenyl)isothiazolidine 1,1-dioxide
• 2-(4-AMINO-2-METHYLPHENYL)-1??,2-THIAZOLIDINE-1,1-DIONE
• 2-(4-amino-2-methylphenyl)-1$l^{6},2-thiazolidine-1,1-dione
• 524957-26-4
• NS-02849

• Inchi： 1S/C10H14N2O2S/c1-8-7-9(11)3-4-10(8)12-5-2-6-15(12,13)14/h3-4,7H,2,5-6,11H2,1H3
• InChI Key： TYIQKZTZDRTVKZ-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(=CC=1C)N)(=O)=O

Computed Properties

• Exact Mass: 226.07772
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 63.4